Cas no 433947-65-0 (4-(4-methoxyphenoxy)-N-4-(morpholin-4-yl)phenylbutanamide)
4-(4-methoxyphenoxy)-N-4-(morpholin-4-yl)phenylbutanamide Chemical and Physical Properties
Names and Identifiers
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- CHEMBL1454155
- 433947-65-0
- F3098-0611
- SR-01000501461
- HMS2602C04
- SR-01000501461-1
- MLS000765498
- SMR000289603
- 4-(4-methoxyphenoxy)-N-[4-(morpholin-4-yl)phenyl]butanamide
- 4-(4-methoxyphenoxy)-N-(4-morpholin-4-ylphenyl)butanamide
- 4-(4-methoxyphenoxy)-N-(4-morpholinophenyl)butanamide
- AKOS000535871
- 4-(4-Methoxyphenoxy)-N-[4-(4-morpholinyl)phenyl]butanamide
- 4-(4-methoxyphenoxy)-N-4-(morpholin-4-yl)phenylbutanamide
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- InChI Key: UHHQFXHWMDVWMX-UHFFFAOYSA-N
- SMILES: C(NC1=CC=C(N2CCOCC2)C=C1)(=O)CCCOC1=CC=C(OC)C=C1
Computed Properties
- Exact Mass: 370.18925731g/mol
- Monoisotopic Mass: 370.18925731g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 27
- Rotatable Bond Count: 8
- Complexity: 426
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 60Ų
Experimental Properties
- Density: 1.190±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 619.2±55.0 °C(Predicted)
- pka: 14.47±0.70(Predicted)
4-(4-methoxyphenoxy)-N-4-(morpholin-4-yl)phenylbutanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3098-0611-2μmol |
4-(4-methoxyphenoxy)-N-[4-(morpholin-4-yl)phenyl]butanamide |
433947-65-0 | 90%+ | 2μl |
$57.0 | 2023-04-27 | |
| Life Chemicals | F3098-0611-5μmol |
4-(4-methoxyphenoxy)-N-[4-(morpholin-4-yl)phenyl]butanamide |
433947-65-0 | 90%+ | 5μl |
$63.0 | 2023-04-27 | |
| Life Chemicals | F3098-0611-10μmol |
4-(4-methoxyphenoxy)-N-[4-(morpholin-4-yl)phenyl]butanamide |
433947-65-0 | 90%+ | 10μl |
$69.0 | 2023-04-27 | |
| Life Chemicals | F3098-0611-20μmol |
4-(4-methoxyphenoxy)-N-[4-(morpholin-4-yl)phenyl]butanamide |
433947-65-0 | 90%+ | 20μl |
$79.0 | 2023-04-27 | |
| Life Chemicals | F3098-0611-1mg |
4-(4-methoxyphenoxy)-N-[4-(morpholin-4-yl)phenyl]butanamide |
433947-65-0 | 90%+ | 1mg |
$54.0 | 2023-04-27 | |
| Life Chemicals | F3098-0611-2mg |
4-(4-methoxyphenoxy)-N-[4-(morpholin-4-yl)phenyl]butanamide |
433947-65-0 | 90%+ | 2mg |
$59.0 | 2023-04-27 | |
| Life Chemicals | F3098-0611-3mg |
4-(4-methoxyphenoxy)-N-[4-(morpholin-4-yl)phenyl]butanamide |
433947-65-0 | 90%+ | 3mg |
$63.0 | 2023-04-27 | |
| Life Chemicals | F3098-0611-4mg |
4-(4-methoxyphenoxy)-N-[4-(morpholin-4-yl)phenyl]butanamide |
433947-65-0 | 90%+ | 4mg |
$66.0 | 2023-04-27 | |
| Life Chemicals | F3098-0611-5mg |
4-(4-methoxyphenoxy)-N-[4-(morpholin-4-yl)phenyl]butanamide |
433947-65-0 | 90%+ | 5mg |
$69.0 | 2023-04-27 | |
| Life Chemicals | F3098-0611-10mg |
4-(4-methoxyphenoxy)-N-[4-(morpholin-4-yl)phenyl]butanamide |
433947-65-0 | 90%+ | 10mg |
$79.0 | 2023-04-27 |
4-(4-methoxyphenoxy)-N-4-(morpholin-4-yl)phenylbutanamide Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
Additional information on 4-(4-methoxyphenoxy)-N-4-(morpholin-4-yl)phenylbutanamide
Introduction to Compound CAS No. 433947-65-0: 4-(4-Methoxyphenoxy)-N-4-(Morpholin-4-yl)phenylbutanamide
The compound with CAS No. 433947-65-0, known as 4-(4-methoxyphenoxy)-N-4-(morpholin-4-yl)phenylbutanamide, is a complex organic molecule with significant potential in various fields, including pharmaceuticals and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development and advanced materials.
Structural Overview: The molecule consists of a butanamide backbone, which is a four-carbon chain with an amide group at one end. Attached to this backbone are two aromatic rings: one substituted with a methoxy group (at the para position) and another substituted with a morpholine ring (also at the para position). The presence of these substituents imparts unique electronic and steric properties to the molecule, making it versatile for various chemical reactions and biological interactions.
Synthesis and Properties: Recent studies have focused on optimizing the synthesis of 4-(4-methoxyphenoxy)-N-4-(morpholin-4-yl)phenylbutanamide using environmentally friendly methods, such as catalytic cross-coupling reactions. These methods not only enhance the efficiency of production but also reduce the environmental footprint associated with traditional synthetic routes.
Biological Activity: One of the most exciting aspects of this compound is its potential in pharmacology. Research indicates that 4-(4-methoxyphenoxy)-N-4-(morpholin-4-yl)phenylbutanamide exhibits significant bioactivity in vitro, particularly in modulating enzyme activity and receptor binding. This makes it a promising candidate for drug development in areas such as oncology, neurodegenerative diseases, and inflammation.
Applications in Materials Science: Beyond pharmacology, this compound has shown promise in materials science applications. Its ability to form self-assembled monolayers and its compatibility with polymer matrices make it a valuable component in the development of advanced materials for electronics, sensors, and biomedical devices.
Safety and Handling: As with any chemical compound, proper handling and safety precautions are essential when working with CAS No. 433947-65-0. Researchers are advised to follow standard laboratory protocols to ensure safe handling and minimize environmental impact.
In conclusion, CAS No. 433947-65-0, or 4-(4-methoxyphenoxy)-N-4-(morpholin-4-yl)phenylbutanamide, is a multifaceted compound with vast potential across multiple disciplines. Ongoing research continues to uncover new applications and optimize its use, positioning it as a key player in future advancements in science and technology.
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